Cas no 852570-79-7 (3-(Isoquinolin-5-yl)aniline)

• Product Name: 3-(Isoquinolin-5-yl)aniline
• CAS No: 852570-79-7
• MF: C₁₅H₁₂N₂
• MW: 220.269183158875
• CID: 2807696
• PubChem ID: 57971133
• Update Time: 2025-04-21

3-(Isoquinolin-5-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 852570-79-7
• 5-(3-Aminophenyl)isoquinoline
• Benzenamine, 3-(5-isoquinolinyl)-
• A1-71051
• LNADNKNBTZGFJP-UHFFFAOYSA-N
• DTXSID60728516
• 3-(Isoquinolin-5-yl)aniline
• AKOS012107901
• SCHEMBL4513775

• Inchi： 1S/C15H12N2/c16-13-5-1-3-11(9-13)14-6-2-4-12-10-17-8-7-15(12)14/h1-10H,16H2
• InChI Key： LNADNKNBTZGFJP-UHFFFAOYSA-N
• SMILES： N1C=CC2=C(C=1)C=CC=C2C1C=CC=C(C=1)N

Computed Properties

• Exact Mass: 220.100048391Da
• Monoisotopic Mass: 220.100048391Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 38.9Ų